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Compound of Interest

Compound Name: Galanganone A

Cat. No.: B15592995 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Galanganone A, a natural product isolated from the rhizomes of

Alpinia galanga, is a research chemical with limited publicly available safety data. This guide

provides essential, step-by-step procedures for its proper disposal, emphasizing safety and

compliance in the absence of a specific Safety Data Sheet (SDS).

Important Note: A specific Safety Data Sheet (SDS) for Galanganone A (CAS No. 1922129-

42-7) is not readily available in public domains. The following disposal procedures are based

on general best practices for handling potentially hazardous research chemicals. It is

imperative to obtain the SDS from your supplier and consult with your institution's

Environmental Health and Safety (EHS) department for site-specific guidelines.

Chemical and Physical Properties
Limited data is available for Galanganone A. The following table summarizes predicted and

available information.
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Property Value Source

CAS Number 1922129-42-7 ChemicalBook[1]

Molecular Formula C₃₂H₃₆O₆ ChemicalBook

Molecular Weight 516.62 g/mol ChemicalBook

Boiling Point 727.0 ± 60.0 °C (Predicted) ChemicalBook

Density 1.201 ± 0.06 g/cm³ (Predicted) ChemicalBook

pKa 6.91 ± 0.50 (Predicted) ChemicalBook

Appearance Yellow crystalline powder
Inferred from related

compounds

Solubility

Soluble in chloroform,

benzene; moderately soluble

in alcohol, ether; does not mix

with water.

Inferred from related

compounds[2]

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific toxicity data for Galanganone A is unavailable, related compounds and extracts

from galangal suggest potential hazards. For instance, galangal extract may cause an allergic

skin reaction (H317)[3]. Therefore, it is prudent to handle Galanganone A as a hazardous

substance.

Assumed Hazards:

May cause skin and eye irritation.

May be harmful if swallowed or inhaled.

Potential for allergic skin reaction.[3]

Unknown long-term and environmental effects.
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Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust.

Step-by-Step Disposal Protocol
The disposal of Galanganone A must be managed through your institution's hazardous waste

program. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.

Experimental Protocol for Disposal:

Waste Identification and Segregation:

Designate a specific, clearly labeled hazardous waste container for Galanganone A and

materials contaminated with it.

The label should include: "Hazardous Waste," "Galanganone A," the CAS number

(1922129-42-7), and the associated hazards (e.g., "Irritant," "Handle with Care").

Keep solid waste (e.g., contaminated filter paper, weighing boats) separate from liquid

waste.

Containerizing Waste:

Solid Waste: Collect pure Galanganone A powder and any contaminated disposable lab

supplies (e.g., gloves, wipes, pipette tips) in a sealable, chemically compatible container

(e.g., a polyethylene bag or a wide-mouth jar).

Liquid Waste: If Galanganone A is in solution, collect it in a sealable, chemical-resistant

bottle (e.g., glass or polyethylene). Do not mix with other incompatible waste streams. The
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solvent used will dictate the specific type of liquid waste container.

Storage of Waste:

Store the sealed waste container in a designated, secure satellite accumulation area

within the laboratory.

Ensure the storage area is away from heat, flames, and incompatible materials like strong

oxidizing agents, strong acids, and strong alkalis.

Arranging for Pickup and Disposal:

Once the waste container is full or has been in storage for the maximum allowed time per

institutional policy (e.g., 90 days), contact your EHS department to arrange for pickup.

Provide the EHS department with all available information about the waste, including the

chemical name and CAS number.

Emergency Procedures
Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical

spills.

Carefully collect the absorbent material and spilled substance into the designated

hazardous waste container.

Clean the spill area with an appropriate solvent, and collect the cleaning materials as

hazardous waste.

Personal Contact:

Skin: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation or a rash occurs.
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Eyes: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Galanganone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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